Cas no 112351-13-0 (1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide)

1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide structure
112351-13-0 structure
Product name:1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide
CAS No:112351-13-0
MF:C21H27IN2O
MW:450.356357812881
CID:1200063
PubChem ID:3086845

1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-amino-4-oxo-3,3-diphenylbutyl)-1-methylpyrrolidinium iodide
    • 4-(1-methylpyrrolidin-1-ium-1-yl)-2,2-diphenylbutanamide,iodide
    • 112351-13-0
    • 1-(3-Carbamoyl-3,3-diphenylpropyl)-1-methylpyrrolidinium iodide
    • Pyrrolidinium, 1-(3-carbamoyl-3,3-diphenylpropyl)-1-methyl-, iodide
    • Inchi: InChI=1S/C21H26N2O.HI/c1-23(15-8-9-16-23)17-14-21(20(22)24,18-10-4-2-5-11-18)19-12-6-3-7-13-19;/h2-7,10-13H,8-9,14-17H2,1H3,(H-,22,24);1H
    • InChI Key: PYRJGHFQCAGZQZ-UHFFFAOYSA-N
    • SMILES: C[N+]1(CCCC1)CCC(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N.[I-]

Computed Properties

  • Exact Mass: 422.9051
  • Monoisotopic Mass: 450.11681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 398
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 39.37

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